Cas no 1628524-97-9 (2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1628524-97-9
• MF: C₁₃H₁₇BClFO₃
• MW: 286.53
• CID: 5076139
• PubChem ID: 90417038
• Update Time: 2025-10-28

2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-1706501
• DB-148004
• E92214
• SCHEMBL16046869
• 1628524-97-9

• Inchi： 1S/C13H17BClFO3/c1-12(2)13(3,4)19-14(18-12)8-6-7-9(17-5)11(16)10(8)15/h6-7H,1-5H3
• InChI Key： IXPDKOLHRSAGNK-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(OC)C=CC=1B1OC(C)(C)C(C)(C)O1)Cl

Computed Properties

• Exact Mass: 286.0943304g/mol
• Monoisotopic Mass: 286.0943304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1628524-97-9)

2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1628524-97-9) is a boronic ester derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the synthesis of complex bioactive molecules. Its unique structural features, including the chloro-fluoro-methoxy substitution pattern and the dioxaborolane ring, make it a valuable building block for the development of novel pharmaceuticals.

Recent studies have highlighted the role of this compound in the synthesis of tyrosine kinase inhibitors (TKIs) and other targeted therapies. Researchers have utilized its boronic ester functionality to facilitate the construction of biaryl structures, which are common motifs in many FDA-approved drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of next-generation EGFR inhibitors, showcasing its potential in oncology research.

In addition to its synthetic utility, 2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated for its pharmacokinetic properties. A recent preclinical study revealed that the compound exhibits favorable stability and bioavailability, making it a promising candidate for further drug development. The study also noted that the chloro-fluoro-methoxy substitution pattern enhances the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo.

Despite its promising attributes, challenges remain in the large-scale production and purification of this compound. A 2022 report in Organic Process Research & Development highlighted the need for optimized synthetic protocols to improve yield and reduce impurities. Advances in flow chemistry and catalytic systems are currently being explored to address these challenges, with preliminary results indicating significant improvements in efficiency and scalability.

Looking ahead, the potential applications of 2-(2-Chloro-3-fluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane extend beyond traditional drug discovery. Emerging research suggests its utility in the development of boron neutron capture therapy (BNCT) agents, leveraging the boron atom's unique properties for targeted cancer treatment. As the field of chemical biology continues to evolve, this compound is poised to play a critical role in the development of next-generation therapeutics.